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Compound of Interest

Compound Name: 5-Bromo-2-(pyrrolidin-1-yl)pyridine

Cat. No.: B1286013 Get Quote

Technical Data Sheet: 5-Bromo-2-(pyrrolidin-1-
yl)pyridine
For Research Use Only.

Chemical Identification
This document provides a technical overview of the core physicochemical properties of 5-
Bromo-2-(pyrrolidin-1-yl)pyridine, a heterocyclic compound often utilized as a building block

in pharmaceutical and chemical research.

Identifier Value

Chemical Name 5-Bromo-2-(pyrrolidin-1-yl)pyridine

Synonyms 5-Bromo-2-(1-pyrrolidinyl)pyridine

CAS Number 210963-93-2[1]

MDL Number MFCD07781213[2]

Core Physicochemical Properties
The fundamental molecular characteristics of 5-Bromo-2-(pyrrolidin-1-yl)pyridine are

summarized below. These properties are calculated based on its elemental composition and
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structure.

Property Value Unit

Molecular Formula C₉H₁₁BrN₂[1][2] -

Molecular Weight 227.10[2] g/mol

Exact Mass 227.1 Da

Logical Relationship of Chemical Properties
The following diagram illustrates the logical flow from the chemical's nomenclature to its

empirical formula and resulting molecular weight.

Figure 1: Relationship of Chemical Identifiers
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Figure 1: Relationship of Chemical Identifiers

Experimental Protocols
The determination of the molecular formula and weight for a known compound like 5-Bromo-2-
(pyrrolidin-1-yl)pyridine is typically confirmed using standard analytical techniques.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be the primary

method to confirm the elemental composition and exact mass, thereby verifying the

molecular formula.

Elemental Analysis: Combustion analysis can be used to determine the percentage of

Carbon, Hydrogen, and Nitrogen, providing empirical formula data that corroborates the

molecular formula.

A detailed, novel experimental protocol for this specific compound is not provided as its

properties are well-established and determined through routine analytical chemistry workflows.

Signaling Pathways and Biological Activity
5-Bromo-2-(pyrrolidin-1-yl)pyridine is a chemical intermediate. As such, it is not typically

associated with a specific biological signaling pathway. Its utility lies in its role as a precursor or

fragment in the synthesis of more complex, biologically active molecules. Therefore, a signaling

pathway diagram is not applicable. Researchers in drug development may incorporate this

moiety into larger molecules designed to target specific biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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